Cas no 339103-41-2 (2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole)

2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole structure
339103-41-2 structure
Product Name:2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole
CAS No:339103-41-2
MF:C16H9ClF4N4OS2
MW:448.845473051071
CID:5705369
PubChem ID:1487443
Update Time:2023-10-15

2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • AKOS005103586
    • 2-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-5-[1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole
    • 8M-326S
    • 5-{5-[(2-chloro-6-fluorobenzyl)sulfanyl]-1,3,4-oxadiazol-2-yl}-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
    • 2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-5-[1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazol-5-yl]-1,3,4-oxadiazole
    • 339103-41-2
    • 2-CHLORO-6-FLUOROBENZYL 5-[1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOL-5-YL]-1,3,4-OXADIAZOL-2-YL SULFIDE
    • 5-(5-[(2-CHLORO-6-FLUOROBENZYL)SULFANYL]-1,3,4-OXADIAZOL-2-YL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE
    • 1H-Thieno[2,3-c]pyrazole, 5-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-1,3,4-oxadiazol-2-yl]-1-methyl-3-(trifluoromethyl)-
    • Inchi: 1S/C16H9ClF4N4OS2/c1-25-14-7(12(24-25)16(19,20)21)5-11(28-14)13-22-23-15(26-13)27-6-8-9(17)3-2-4-10(8)18/h2-5H,6H2,1H3
    • InChI Key: BSZWSVJDXFSTSF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CSC1=NN=C(C2=CC3C(C(F)(F)F)=NN(C)C=3S2)O1)F

Computed Properties

  • Exact Mass: 447.9842436g/mol
  • Monoisotopic Mass: 447.9842436g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 110Ų
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